2,6-difluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H13F3N4O2/c1-29-18-8-7-17-24-16(10-27(17)26-18)11-5-6-12(21)15(9-11)25-20(28)19-13(22)3-2-4-14(19)23/h2-10H,1H3,(H,25,28)
• InChI Key: BTNSGSLVMSRGJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H13F3N4O2
• Molecular Weight: 398.3 g/mol

Description

“2,6-difluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide” is a chemical compound with the molecular formula C20H13F3N4O2. The average mass of this compound is 398.338 Da and the monoisotopic mass is 398.099060 Da.

Scientific Research Applications

Synthesis and Characterization

The scientific research on related compounds emphasizes their synthesis and structural characterization. For instance, researchers have developed methods for synthesizing fluorinated heterocyclic compounds, such as fluoroacrylic building blocks, which are critical for the creation of new pharmaceuticals and materials with unique properties (Shi, Wang, & Schlosser, 1996). These methods facilitate the production of compounds with specific fluorination patterns, which can significantly affect their biological activity and pharmacokinetic profiles.

Biological Activities and Applications

The exploration of the biological activities of related compounds reveals their potential in treating various diseases. For example, imidazo[1,2-b]pyridazine derivatives have been studied for their central nervous system activities, showing potential as therapeutic agents for neurological disorders (Barlin, Davies, Ireland, & Zhang, 1992). Similarly, benzimidazole derivatives have been identified as potent inhibitors of enzymes like poly(ADP-ribose) polymerase (PARP), suggesting their use in cancer therapy (Penning, Zhu, Gong, Thomas, Gandhi, Liu, Shi, Klinghofer, Johnson, Park, Fry, Donawho, Frost, Buchanan, Bukofzer, Rodriguez, Bontcheva-Diaz, Bouska, Osterling, Olson, Marsh, Luo, & Giranda, 2010).